Cas no 1339252-09-3 (4-(4-methyl-1,3-thiazol-5-yl)butan-1-amine)

• Product Name: 4-(4-methyl-1,3-thiazol-5-yl)butan-1-amine
• CAS No: 1339252-09-3
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• CID: 6130301
• PubChem ID: 62503485
• Update Time: 2025-06-11

4-(4-methyl-1,3-thiazol-5-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-1,3-thiazol-5-yl)butan-1-amine
• 5-Thiazolebutanamine, 4-methyl-
• 4-(4-Methylthiazol-5-yl)butan-1-amine
• AKOS011793216
• CS-0286652
• EN300-1869995
• 1339252-09-3

• Inchi： 1S/C8H14N2S/c1-7-8(11-6-10-7)4-2-3-5-9/h6H,2-5,9H2,1H3
• InChI Key： YULZHFIHYWSOFH-UHFFFAOYSA-N
• SMILES： S1C(CCCCN)=C(C)N=C1

Computed Properties

• Exact Mass: 170.08776963g/mol
• Monoisotopic Mass: 170.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.078±0.06 g/cm3(Predicted)
• Boiling Point: 290.2±28.0 °C(Predicted)
• pka: 10.39±0.10(Predicted)

Additional information on 4-(4-methyl-1,3-thiazol-5-yl)butan-1-amine

Comprehensive Overview of 4-(4-methyl-1,3-thiazol-5-yl)butan-1-amine (CAS No. 1339252-09-3)

4-(4-methyl-1,3-thiazol-5-yl)butan-1-amine (CAS No. 1339252-09-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole ring structure, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a bioactive intermediate, which may contribute to the synthesis of novel therapeutics targeting various diseases.

The molecular structure of 4-(4-methyl-1,3-thiazol-5-yl)butan-1-amine includes a butan-1-amine chain linked to a 4-methyl-1,3-thiazol-5-yl group. This configuration imparts distinct chemical properties, making it a valuable building block in medicinal chemistry. Recent studies highlight its potential in modulating enzyme activity and receptor binding, which are critical in the development of treatments for neurological and metabolic disorders.

In the context of current research trends, 4-(4-methyl-1,3-thiazol-5-yl)butan-1-amine is often discussed alongside small molecule inhibitors and drug candidates. Its relevance to precision medicine and targeted therapy aligns with the growing demand for personalized healthcare solutions. Additionally, its compatibility with high-throughput screening methods makes it a practical choice for modern drug discovery pipelines.

From a synthetic chemistry perspective, the compound's CAS No. 1339252-09-3 serves as a key identifier for researchers seeking reliable sources and data. Its stability under standard laboratory conditions and solubility in common organic solvents further enhance its utility. As the pharmaceutical industry continues to explore heterocyclic compounds, 4-(4-methyl-1,3-thiazol-5-yl)butan-1-amine stands out as a promising candidate for further investigation.

Environmental and safety considerations are also paramount when working with 4-(4-methyl-1,3-thiazol-5-yl)butan-1-amine. While it is not classified as hazardous under current regulations, proper handling protocols should always be followed to ensure safe laboratory practices. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to institutional guidelines when using this compound.

The commercial availability of 4-(4-methyl-1,3-thiazol-5-yl)butan-1-amine has expanded in recent years, with suppliers offering high-purity grades suitable for research and development. This accessibility has facilitated its adoption in academic and industrial settings, where it is frequently employed in the synthesis of pharmacophores and lead compounds. Its role in structure-activity relationship (SAR) studies further underscores its importance in modern drug design.

Looking ahead, the potential applications of 4-(4-methyl-1,3-thiazol-5-yl)butan-1-amine are likely to expand as new research emerges. Its versatility and compatibility with emerging technologies, such as artificial intelligence-driven drug discovery, position it as a compound of enduring interest. For researchers and professionals in the field, staying informed about the latest developments related to this compound is essential for leveraging its full potential.